Cas no 400088-55-3 (2-cyano-N-(pyridin-4-yl)acetamide)

• Product Name: 2-cyano-N-(pyridin-4-yl)acetamide
• CAS No: 400088-55-3
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 4650832
• PubChem ID: 2806410
• Update Time: 2025-11-07

2-cyano-N-(pyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-pyridin-4-ylacetamide
• 2-cyano-N-(pyridin-4-yl)acetamide

• Inchi： 1S/C8H7N3O/c9-4-1-8(12)11-7-2-5-10-6-3-7/h2-3,5-6H,1H2,(H,10,11,12)
• InChI Key： NXYFYWIFFJYFCE-UHFFFAOYSA-N
• SMILES： C(NC1C=CN=CC=1)(=O)CC#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-cyano-N-(pyridin-4-yl)acetamide

Recent Advances in the Study of 2-cyano-N-(pyridin-4-yl)acetamide (CAS: 400088-55-3) in Chemical Biology and Pharmaceutical Research

The compound 2-cyano-N-(pyridin-4-yl)acetamide (CAS: 400088-55-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This small molecule, characterized by its cyano and pyridinyl functional groups, has been explored for its role in modulating various biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

One of the key areas of investigation has been the compound's ability to act as a kinase inhibitor. Kinases play a critical role in signal transduction and are often implicated in diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that 2-cyano-N-(pyridin-4-yl)acetamide exhibits selective inhibition against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has highlighted the anti-inflammatory effects of 2-cyano-N-(pyridin-4-yl)acetamide. Studies using murine models of inflammation have shown that the compound can significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity is believed to be mediated through the modulation of NF-κB signaling, a pathway central to inflammatory responses. These results position the compound as a promising candidate for further development in the treatment of inflammatory diseases.

The synthesis and structural optimization of 2-cyano-N-(pyridin-4-yl)acetamide have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural analogs have been designed to enhance bioavailability and target specificity. Computational modeling and molecular docking studies have provided insights into the compound's binding interactions with its biological targets, facilitating the rational design of more potent derivatives.

Despite these promising findings, challenges remain in the development of 2-cyano-N-(pyridin-4-yl)acetamide as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and biological activity make it a valuable tool for further exploration in chemical biology and drug discovery.

In conclusion, recent research on 2-cyano-N-(pyridin-4-yl)acetamide (CAS: 400088-55-3) has underscored its potential as a versatile scaffold for the development of kinase inhibitors and anti-inflammatory agents. Continued investigation into its mechanism of action, structural optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential. This compound represents an exciting avenue for future research in the field of chemical biology and pharmaceutical sciences.